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Compound of Interest

Cyclohexane, [1-
Compound Name:
(bromomethyl)propyl]-

Cat. No.: B13157760

Get Quote

Executive Summary & Immediate Action

Do not dispose of this compound down the drain or in standard non-halogenated organic

waste.[1]

[1-(bromomethyl)propyl]cyclohexane (CAS 116025-54-8) is a halogenated alkyl bromide. It
poses a dual threat: flammability (from the cyclohexane backbone) and alkylating potential
(from the primary bromide). Improper disposal in non-halogenated waste streams can damage
incinerators via acid gas formation (HBr) and violate EPA/RCRA compliance.

Disposal Classification:High-BTU Halogenated Organic Waste RCRA Codes: D001 (Ignitable),
potentially D002 (if degraded to HBr).[2]

Chemical Profile & Risk Assessment

To manage this chemical safely, you must understand why the protocols exist. This molecule
consists of a lipophilic cyclohexane ring attached to a reactive alkyl bromide tail.
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Property Value/Description Operational Implication

Electrophile: Can react

Primary Alkyl Bromide ( exothermically with

Functional Group
nucleophiles (amines, thiols,

)

bases) in waste drums.[2]

Flammable: Flash point likely <
) 20°C. Vapor is heavier than air
Backbone Cyclohexane Ring o
and can travel to ignition

sources.

Susceptible to hydrolysis over
Stability Moderate time, releasing Hydrogen
Bromide (HBr) gas.[2]

Will sink in water pools; forms
Density > 1.0 g/mL (Estimated) a dense non-aqueous phase
liquid (DNAPL).

Mechanism of Hazard (The "Why")

Unlike simple solvents like Acetone, alkyl bromides are alkylating agents. In a waste drum
containing amines (e.g., triethylamine waste), this compound can undergo an

reaction, generating heat and quaternary ammonium salts.[2] This "unseen reaction” is a
common cause of waste drum over-pressurization.

Waste Segregation Logic

The most critical step is segregation. You must separate this waste from Non-Halogenated
streams.[3]

o Halogenated Stream (CORRECT): Contains Chloroform, Dichloromethane, Alkyl Bromides.
[2] These go to specialized incinerators equipped with scrubbers to neutralize acid gases
(HBr, HCI).[2]

e Non-Halogenated Stream (WRONG): Contains Acetone, Methanol, Hexanes.[2] These are
often used as fuel blending. Introducing bromine here poisons the fuel catalyst and corrodes
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the burner nozzles.
Compatibility Matrix (In-Drum)
Before adding to a waste container, ensure the container does NOT contain:
¢ Strong Bases: (NaOH, KOH)

Causes elimination reactions (Heat + Gas).[2]

o Strong Oxidizers: (Nitric Acid, Peroxides)

Fire/Explosion risk.[2]

o Reactive Metals: (Zinc, Aluminum powders)
Wurtz-type coupling (Fire).[2]
Step-by-Step Disposal Protocol

Phase 1: Preparation

o PPE Selection:

o Gloves: Use Viton or Silver Shield/4H laminate gloves. Standard Nitrile gloves provide
poor protection against halogenated hydrocarbons (breakthrough < 15 mins).

o Eye Protection: Chemical splash goggles.
e Quenching (Only if reactive residue):
o If the material is pure, skip to Phase 2.[2]

o If the material is a reactive reaction mixture (e.g., mixed with unreacted reagents), quench
carefully with dilute aqueous bisulfite or water (if water-reactive reagents are present) in a
fume hood before disposal.[2]

Phase 2: Packaging

e Container Selection:
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o Primary: Amber Glass or HDPE (High-Density Polyethylene).

o Avoid: Metal cans (unless lined). Hydrolysis of the bromide can create trace HBr, which
corrodes metal from the inside out.[2]

e Transfer:
o Pour waste into the container using a funnel in a fume hood.

o Leave 10% headspace to allow for vapor expansion.

Phase 3: Labeling & Storage[2]

e Labeling:

[¢]

Affix a hazardous waste tag immediately.

[¢]

Constituents: Write "[1-(bromomethyl)propyl]cyclohexane" (or "Alkyl Bromide Waste").

[e]

Hazards: Check "Flammable" and "Toxic."[4]

o

Warning: Add note: "CONTAINS HALOGENS."
o Storage:
o Store in a Flammable Safety Cabinet.

o Secondary containment is mandatory to capture dense spills.

Workflow Visualization

The following diagram outlines the decision logic for disposing of this specific compound.
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Waste: [1-(bromomethyl)propyl]cyclohexane

Is the material pure
or mixed with other reagents?

Reaction Mixture

Pure Compound

Check Compatibility:
Are Oxidizers or Strong Bases present?

es (Incompatible)

Perform Quench/Neutralization
(In Fume Hood)

Select Waste Stream:
HALOGENATED ORGANIC

Container Choice:
HDPE or Glass (No Metal)

Label: 'Flammable’ + "Toxic'
Note: 'Contains Halogens'

Store in Flammable Cabinet
(Secondary Containment)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe segregation and packaging of brominated cyclohexane
derivatives.[5][6]

Spill Contingency (Emergency Response)

If a spill occurs (> 100 mL):

o Evacuate: The vapor is heavier than air and flammable. Clear the immediate area.[7][8]
» Ventilate: Maximize fume hood airflow if safe to do so.

o Absorb:

o Do NOT use paper towels. (High surface area + Flammable Liquid = Wick Effect/Fire
Hazard).

o Use: Vermiculite, clay-based absorbent, or dedicated "Solvent Spill Pads" (polypropylene).

[2]
e Clean Up:
o Scoop absorbed material into a wide-mouth jar.
o Label as "Solid Debris with Halogenated Solvents."
Regulatory Compliance & References
Compliance is determined by the presence of the Halogen (Bromine) and the Flash Point.
o EPA Waste Code D0O01: Ignitable Waste (Flash point < 60°C).

» Halogenated Solvent Rule: Must be treated via incineration with acid gas scrubbing (40 CFR
264.340).

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version.[2] National Academies Press. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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